Cas no 1207013-44-2 (2-(2-chlorophenyl)-N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 1207013-44-2
• Molecular Formula: C₂₀H₁₇ClN₂O₄
• Molecular Weight: 384.812984228134
• CID: 6397366
• PubChem ID: 45497748

2-(2-chlorophenyl)-N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}acetamide Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-ylmethyl}acetamide
• Benzeneacetamide, 2-chloro-N-[[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-isoxazolyl]methyl]-
• 2-(2-chlorophenyl)-N-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl)acetamide
• 2-(2-chlorophenyl)-N-{[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl}acetamide
• 2-(2-chlorophenyl)-N-[[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl]acetamide
• AKOS024652169
• F2493-1956
• 1207013-44-2

• InChIKey： KVOKDNXZLRWBME-UHFFFAOYSA-N
• Inchi： 1S/C20H17ClN2O4/c21-16-4-2-1-3-13(16)10-20(24)22-12-15-11-18(27-23-15)14-5-6-17-19(9-14)26-8-7-25-17/h1-6,9,11H,7-8,10,12H2,(H,22,24)
• SMILES： C1(CC(NCC2C=C(C3=CC=C4OCCOC4=C3)ON=2)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 384.0876847g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 384.0876847g/mol
• Heavy Atom Count: 27
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Boiling Point: 650.3±55.0 °C(Predicted)
• pka: 13.67±0.46(Predicted)
• Density: 1.338±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides